2-(3-(3,3-Dimethyl-1-octadecylindolin-2-ylidene)prop-1-en-1-yl)-3,3-dimethyl-1-octadecyl-3H-indol-1-ium iodide

Specification

• Molecular Formula: C59H97IN2
• Molecular Weight: 961.3 g/mol
• IUPAC Name: (2E)-2-[(E)-3-(3,3-dimethyl-1-octadecylindol-1-ium-2-yl)prop-2-enylidene]-3,3-dimethyl-1-octadecylindole;iodide
• Standard InChI: InChI=1S/C59H97N2.HI/c1-7-9-11-13-15-17-19-21-23-25-27-29-31-33-35-41-50-60-54-46-39-37-44-52(54)58(3,4)56(60)48-43-49-57-59(5,6)53-45-38-40-47-55(53)61(57)51-42-36-34-32-30-28-26-24-22-20-18-16-14-12-10-8-2;/h37-40,43-49H,7-36,41-42,50-51H2,1-6H3;1H/q+1;/p-1
• Standard InChI Key: LGGGGSMIMQDWCZ-UHFFFAOYSA-M
• Isomeric SMILES: CCCCCCCCCCCCCCCCCCN\1C2=CC=CC=C2C(/C1=C\C=C\C3=[N+](C4=CC=CC=C4C3(C)C)CCCCCCCCCCCCCCCCCC)(C)C.[I-]
• Canonical SMILES: CCCCCCCCCCCCCCCCCCN1C2=CC=CC=C2C(C1=CC=CC3=[N+](C4=CC=CC=C4C3(C)C)CCCCCCCCCCCCCCCCCC)(C)C.[I-]

Introduction

Chemical Structure and Physicochemical Properties

The molecular architecture of 2-(3-(3,3-Dimethyl-1-octadecylindolin-2-ylidene)prop-1-en-1-yl)-3,3-dimethyl-1-octadecyl-3H-indol-1-ium iodide is defined by its cationic indolium core and extended alkyl substituents. According to PubChem data, the IUPAC name specifies an (E,E) configuration at the propene bridge, ensuring planarity for optimal π-orbital overlap. The molecular formula C₅₉H₉₇IN₂ corresponds to a molecular weight of 834.4 g/mol, with the iodide ion balancing the positive charge localized on the nitrogen atom of the indolium ring.

Structural Features

• Indole Moieties: Two 3,3-dimethylindole units provide rigidity and electronic conjugation.

• Octadecyl Chains: C18 alkyl chains at the 1-position of each indole enhance membrane affinity, enabling integration into lipid bilayers.

• Propene Bridge: The (E,E)-configured allylidene linker facilitates delocalization of π-electrons, critical for absorption at 405–450 nm.

The compound exhibits dual absorption peaks at 405 nm (donor excitation) and 570 nm (acceptor emission) when paired with complementary fluorophores like 3,3′-dioctadecyloxacarbocyanine (DiO). Its fluorescence quantum yield (Φ_f) reaches 0.13 in lipid nanoparticles, with FRET efficiency exceeding 98% at optimal donor-acceptor ratios.

Property	Value
Molecular Weight	834.4 g/mol
Absorption Maxima (λ<sub>abs</sub>)	405 nm (DiO), 570 nm (DiI)
Emission Maxima (λ<sub>em</sub>)	510 nm (DiO), 570 nm (DiI)
FRET Efficiency	0.98

Synthesis and Characterization

Synthetic Pathways

The synthesis involves a multi-step sequence starting with the alkylation of indole derivatives. Key steps include:

• N-Alkylation: Reaction of indole with 1-iodooctadecane to introduce the C18 chain.

• Condensation: Formation of the propene bridge via Knoevenagel condensation between aldehyde and methylated indolium precursors.

• Counterion Exchange: Metathesis with potassium iodide to yield the final iodide salt.

Analytical Validation

• Nuclear Magnetic Resonance (NMR): ¹H NMR confirms the (E,E) configuration through coupling constants (J = 12–14 Hz for trans-alkene protons).

• Mass Spectrometry: High-resolution ESI-MS verifies the molecular ion peak at m/z 834.4.

• Chromatography: HPLC purity exceeds 95%, with retention time correlated to lipophilicity.

Applications in Fluorescence and Nanoparticle Research

FRET-Based Lipid Nanoparticles

Incorporation into LNPs enables real-time monitoring of nanoparticle integrity. At 11.1% fluorophore loading, the compound exhibits:

• Solvation: Increased emission intensity at 570 nm upon hydration.

• Swelling: Red shift to 575 nm with particle size expansion (114 ± 19 nm to 150 nm).

• Dissociation: Loss of FRET signal (570 nm) and resurgence of donor emission (510 nm) upon LNP disintegration.

Biological Imaging

In live hTCEpi cells, the compound’s extracellular FRET signal diminishes post-internalization, indicating LNP dissociation and payload release. This behavior correlates with lysosomal pH changes, validated by co-localization studies with LysoTracker Red.

Comparative Analysis with Related Carbocyanine Dyes

Compound	Molecular Formula	λ<sub>em</sub> (nm)	Application
Target Compound	C₅₉H₉₇IN₂	570	FRET, LNPs, Cellular Tracking
DiI (DiIC18(3))	C₅₉H₉₇ClN₂O₄	575	Membrane Staining
DiO	C₅₃H₈₅ClN₂O₄	510	Donor in FRET Pairs

The iodide counterion in the target compound enhances aqueous solubility compared to perchlorate derivatives like DiI, while maintaining comparable membrane affinity.

Future Directions

Potential advancements include:

• Targeted Drug Delivery: Conjugation with antibodies for cancer-specific LNP delivery.

• Multiplexed Imaging: Integration with near-infrared fluorophores for deep-tissue visualization.

• Biosensors: FRET-based detection of enzymatic activity in real-time.